Cas no 2228165-41-9 (2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one)

• Product Name: 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one
• CAS No: 2228165-41-9
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6556278
• PubChem ID: 165643833
• Update Time: 2025-07-22

2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one
• 2228165-41-9
• EN300-1905134

• Inchi： 1S/C9H9BrN2O3/c1-5(11)9(13)6-2-7(10)4-8(3-6)12(14)15/h2-5H,11H2,1H3
• InChI Key： JWWLNKDEJCXLMT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(C)N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9Ų

Additional information on 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one

Introduction to 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one (CAS No. 2228165-41-9)

2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228165-41-9, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in advanced chemical research. The molecular structure of this compound incorporates both amino and nitro functional groups, which are pivotal in determining its reactivity and utility in various chemical transformations.

The presence of a 3-bromo-5-nitrophenyl moiety in the molecular framework of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one enhances its versatility, making it a valuable intermediate in the synthesis of more complex pharmacophores. This feature is particularly relevant in the context of drug discovery, where such intermediates serve as building blocks for novel therapeutic agents. The bromine atom, in particular, offers a handle for further functionalization via cross-coupling reactions, which are widely employed in medicinal chemistry to construct intricate molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The nitro group within its structure contributes to its reactivity, enabling selective transformations that can be harnessed to design molecules with enhanced binding affinity and reduced side effects.

In the context of modern drug development, the ability to efficiently modify the structure of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one is crucial. Researchers have leveraged its reactivity to develop novel derivatives with improved pharmacokinetic profiles. The amino group, for example, can be used to introduce amide linkages or other polar functionalities, which are essential for optimizing solubility and bioavailability. These modifications are often guided by computational modeling and high-throughput screening techniques, ensuring that the resulting compounds meet stringent pharmacological requirements.

The significance of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one extends beyond its role as a synthetic intermediate. Its unique chemical properties make it a subject of interest in fundamental research aimed at understanding molecular interactions at the atomic level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its structure and dynamics, providing insights that can inform the design of future generations of bioactive molecules.

From a practical standpoint, the synthesis of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one involves multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient synthetic routes, reducing waste and energy consumption. These improvements align with broader industry trends toward sustainable manufacturing practices, which are increasingly important as global demand for pharmaceuticals grows.

The compound's potential applications also extend to materials science and agrochemicals. Its structural motifs can be incorporated into polymers or other materials designed for specific functionalities, such as enhanced durability or biodegradability. In agrochemicals, derivatives of 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety profiles.

As research continues to uncover new uses for 2-amino-1-(3-bromo-5-nitrophenyl)propan-1-one, collaborations between academia and industry will be essential to translate laboratory discoveries into commercial products. Such partnerships can accelerate innovation by leveraging complementary expertise and resources. The compound's multifaceted utility ensures that it will remain a topic of interest for years to come, driving progress across multiple scientific disciplines.